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Compound of Interest

Compound Name: 1,3-Pentanediol

Cat. No.: B1222895 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Pentanediol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Immediate Safety and Handling Precautions
Before handling 1,3-Pentanediol for disposal, ensure you are in a well-ventilated area and

wearing appropriate personal protective equipment (PPE).[1] Avoid contact with skin and eyes,

and prevent the formation of aerosols.[1]

Personal Protective Equipment (PPE) includes:

Chemical-impermeable gloves (inspected prior to use)[1]

Safety glasses or face shield[2]

Flame-resistant laboratory coat[1]

In the event of accidental exposure, follow these first-aid measures:

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention if symptoms persist.[1]

Skin Contact: Remove contaminated clothing immediately and wash the affected area with

soap and plenty of water.[1]
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Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Step-by-Step Disposal Protocol
The disposal of 1,3-Pentanediol is regulated and must not be done through standard trash or

sewer systems.[1][3] It is classified as a hazardous waste due to its flammability and irritant

properties.[4]

Waste Identification and Segregation:

Clearly label 1,3-Pentanediol waste with the words "Hazardous Waste."[3]

Store it in a compatible, tightly sealed container. Plastic containers are often preferred

over glass to minimize breakage risks.[3]

Do not mix 1,3-Pentanediol with other chemical wastes unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Labeling the Hazardous Waste Container:

The label must include the full chemical name: "1,3-Pentanediol." Avoid abbreviations or

chemical formulas.[3]

Indicate the quantity of the waste.

Record the date of waste generation.

Provide the location of origin (e.g., laboratory, room number).

Include the name and contact information of the principal investigator.[3]

Mark the appropriate hazard pictograms for flammable and irritant.[3][4]

Storage of Chemical Waste:
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Store the sealed and labeled waste container in a designated, secure hazardous waste

accumulation area.

Ensure secondary containment is used to prevent spills.[5]

Segregate from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS or equivalent safety office to schedule a hazardous waste

pickup.[3][5]

Complete any required waste disposal forms accurately and completely.[3]

The primary methods for disposal are through a licensed chemical destruction facility or by

controlled incineration with flue gas scrubbing.[1]

Disposal of Empty Containers:

Empty containers that held 1,3-Pentanediol must be triple-rinsed with a suitable solvent.

[6]

The rinsate from this process is also considered hazardous waste and must be collected

and disposed of following the procedures outlined above.[6]

After triple-rinsing, the container can typically be disposed of as regular trash, but be sure

to deface or remove the original label.[5][6]

Hazard Data for 1,3-Pentanediol
For quick reference, the following table summarizes the key hazard information for 1,3-
Pentanediol.
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Hazard Classification GHS Pictogram Hazard Statement

Flammable Liquid flammable
H226: Flammable liquid and

vapor[4]

Skin Irritation irritant
H315: Causes skin irritation[2]

[4]

Eye Irritation irritant
H319: Causes serious eye

irritation[2][4]

Respiratory Irritation irritant
H335: May cause respiratory

irritation[2][4]

Experimental Protocols
The disposal procedures outlined are based on standard hazardous waste management

protocols as mandated by regulatory bodies like the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[7] These are not experimental

but operational procedures.

Disposal Workflow for 1,3-Pentanediol
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Pentanediol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 1,3-Pentanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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